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Compound of Interest

Compound Name:
1,3,3-Trimethyl-2-

methyleneindoline

Cat. No.: B094422 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the disposal of

1,3,3-Trimethyl-2-methyleneindoline (CAS No. 118-12-7), also known as Fischer's Base,

ensuring adherence to safety protocols and regulatory compliance.

Hazard Profile and Safety Summary
1,3,3-Trimethyl-2-methyleneindoline is classified as hazardous, necessitating careful

handling to mitigate risks. It is harmful if swallowed, causes skin irritation, and is very toxic to

aquatic life with long-lasting effects.[1][2][3][4] Personal protective equipment (PPE), including

safety goggles, chemical-impermeable gloves, and protective clothing, is mandatory when

handling this substance.[1][2] Work should be conducted in a well-ventilated area to avoid

inhalation of vapors.[1][2]

A summary of key hazard and physical property data is presented below:
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Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH410: Very toxic to

aquatic life with long lasting

effects

[1][5]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[1][5]

Signal Word Warning [1][2]

Form Liquid

Flash Point 63 °C (145.4 °F) - closed cup

Density 0.979 g/mL at 25 °C

Incompatible Materials Acids, Strong oxidizing agents [2]

Operational Protocol for Disposal
The mandated and safest method for the disposal of 1,3,3-Trimethyl-2-methyleneindoline is

through a licensed professional waste disposal service.[2][3] On-site neutralization is not

recommended due to the hazardous nature of the chemical and its potential reactions. The

following step-by-step procedure outlines the operational workflow from waste generation to

final disposal.

Step 1: Waste Collection and Storage

Segregation: Collect waste 1,3,3-Trimethyl-2-methyleneindoline and any contaminated

materials (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled, and

sealed container.

Container Integrity: Ensure the waste container is chemically resistant, in good condition,

and kept tightly closed.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "1,3,3-Trimethyl-2-methyleneindoline," and the associated hazard symbols (e.g.,

harmful, environmental hazard).

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials such as acids and strong

oxidizing agents.[2]

Step 2: Accidental Spill Management In the event of a spill, immediate and appropriate action is

crucial to prevent exposure and environmental contamination.

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[1]

Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection

if necessary, before attempting to clean the spill.[1]

Containment: Prevent further spread of the liquid and stop it from entering drains.[1][3]

Absorption: Use an inert absorbent material, such as vermiculite, sand, or earth, to soak up

the spilled chemical.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials as hazardous waste.

Step 3: Final Disposal Procedure

Engage a Licensed Contractor: Contact a certified hazardous waste disposal company to

arrange for the collection and disposal of the waste. Provide them with the Safety Data

Sheet (SDS) for 1,3,3-Trimethyl-2-methyleneindoline to ensure they are fully aware of the

material's hazards.

Regulatory Compliance: Ensure that the disposal is carried out in accordance with all

applicable local, state, and federal regulations.[1]
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Documentation: Maintain all records of waste disposal as required by your institution and

regulatory bodies.

Disposal Workflow Visualization
The logical flow for the proper disposal of 1,3,3-Trimethyl-2-methyleneindoline is illustrated in

the diagram below. This workflow emphasizes safety, containment, and regulatory compliance

at each stage.
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Caption: Disposal workflow for 1,3,3-Trimethyl-2-methyleneindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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